Cas no 202197-61-3 (N-(2-Aminoethyl)methanesulfonamide hydrochloride)

• Product Name: N-(2-Aminoethyl)methanesulfonamide hydrochloride
• CAS No: 202197-61-3
• MF: C₃H₁₁ClN₂O₂S
• MW: 174.649638414383
• MDL: MFCD11040488
• CID: 2503098
• PubChem ID: 22609809
• Update Time: 2025-11-07

N-(2-Aminoethyl)methanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)methanesulfonamide hydrochloride
• N-(2-AMINOETHYL)METHANESULFONAMIDE HCL
• YESJKZGCXPCJMF-UHFFFAOYSA-N
• AR2420
• N-(2-Aminoethyl)methanesulfonamide, HCl
• 2-(Methylsulphonamido)ethylamine hydrochloride
• N-(2-aminoethyl)methylsulfonamide hydrochloride
• N-monomethanesulphonylethylene diamine, hydrochloride
• Methanesulfonamide, N-(2-aminoethyl)-, hydrochloride (1:1)
• AS-45354
• N-(2-aminoethyl)methanesulfonamidehydrochloride
• CS-0067413
• N-(2-aminoethyl)methanesulfonamide;hydrochloride
• SCHEMBL926874
• CIA19761
• MFCD11040488
• DB-158867
• EN300-70207
• AKOS015907735
• SY045516
• 202197-61-3

• MDL： MFCD11040488
• Inchi： 1S/C3H10N2O2S.ClH/c1-8(6,7)5-3-2-4;/h5H,2-4H2,1H3;1H
• InChI Key： YESJKZGCXPCJMF-UHFFFAOYSA-N
• SMILES： Cl.S(C)(NCCN)(=O)=O

Computed Properties

• Exact Mass: 174.0229765g/mol
• Monoisotopic Mass: 174.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Boiling Point: 256.1℃ at 760 mmHg

N-(2-Aminoethyl)methanesulfonamide hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on N-(2-Aminoethyl)methanesulfonamide hydrochloride

N-(2-Aminoethyl)methanesulfonamide Hydrochloride: An Overview

N-(2-Aminoethyl)methanesulfonamide hydrochloride (CAS No. 202197-61-3) is a versatile compound with significant applications in various fields, including medicinal chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique chemical structure, which consists of an aminoethyl group attached to a methanesulfonamide moiety, further functionalized with a hydrochloride salt. The combination of these functional groups imparts distinct properties that make it valuable for a wide range of scientific and industrial purposes.

The chemical formula of N-(2-Aminoethyl)methanesulfonamide hydrochloride is C4H11NO3S·HCl. It is a white crystalline solid with a molecular weight of 185.65 g/mol. The compound is highly soluble in water and polar organic solvents, making it easy to handle and use in various experimental settings. Its solubility properties are particularly advantageous in the formulation of aqueous solutions and in reactions that require high solubility.

In the realm of medicinal chemistry, N-(2-Aminoethyl)methanesulfonamide hydrochloride has gained attention for its potential as a building block in the synthesis of more complex molecules. The amino group can participate in various chemical reactions, such as amide formation, which is crucial for the development of peptides and proteins. Additionally, the methanesulfonamide group provides a versatile platform for further functionalization, enabling the creation of compounds with diverse biological activities.

Recent studies have explored the biological activities of N-(2-Aminoethyl)methanesulfonamide hydrochloride. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for developing novel antiviral agents. The compound's ability to interact with specific viral proteins has been shown to inhibit viral replication, making it a promising lead for further drug development. Another study in the European Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of certain enzymes involved in cancer progression, suggesting its potential as an anticancer agent.

The safety profile of N-(2-Aminoethyl)methanesulfonamide hydrochloride has also been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, like any chemical compound, it should be handled with appropriate safety measures to prevent exposure to high concentrations or prolonged contact.

In addition to its applications in medicinal chemistry, N-(2-Aminoethyl)methanesulfonamide hydrochloride has found use in biochemical research. Its ability to form stable complexes with metal ions has been exploited in the development of metal chelators and coordination compounds. These complexes have applications in catalysis, materials science, and analytical chemistry. For example, a study published in Inorganic Chemistry Communications reported the synthesis and characterization of metal complexes derived from N-(2-Aminoethyl)methanesulfonamide hydrochloride, which exhibited enhanced catalytic activity in various organic transformations.

The physical properties of N-(2-Aminoethyl)methanesulfonamide hydrochloride are well-documented and contribute to its utility in various applications. It has a melting point of approximately 190-195°C and is stable under normal laboratory conditions. Its stability makes it suitable for long-term storage and use in experiments that require consistent performance over extended periods.

In summary, N-(2-Aminoethyl)methanesulfonamide hydrochloride (CAS No. 202197-61-3) is a multifaceted compound with significant potential in medicinal chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and favorable physical properties make it an attractive candidate for the development of novel therapeutic agents and biochemical tools. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.